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Compound of Interest

Compound Name: Baz2-icr

Cat. No.: B15571862 Get Quote

This guide provides essential safety and logistical information for the proper disposal of BAZ2-
ICR, a potent and selective BAZ2A/B bromodomain inhibitor. Adherence to these procedures is

critical to ensure personnel safety and environmental compliance. BAZ2-ICR is classified as

acutely toxic if ingested and must be handled as hazardous waste.

Chemical and Physical Properties
A summary of the quantitative data for BAZ2-ICR is presented below, offering a quick reference

for researchers.
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Property Value Source

Molecular Weight 357.41 g/mol [1]

Form Powder [1][2]

Color White to beige [1][2]

Purity ≥98% (HPLC) [1][2]

Solubility in DMSO 10 mg/mL [1][2]

Storage Temperature 2-8°C or -20°C [2][3]

Stability ≥ 4 years (at -20°C) [4]

IC₅₀ (BAZ2A) 130 nM [3][5]

IC₅₀ (BAZ2B) 180 nM [3][5]

Kd (BAZ2A) 109 nM [2][3]

Kd (BAZ2B) 170 nM [2][3]

Hazard Identification and Safety Precautions
BAZ2-ICR is classified under the Globally Harmonized System (GHS) with the following

hazards:

Pictogram: GHS06 (Skull and Crossbones)[1][2]

Signal Word: Danger[1][2]

Hazard Statement: H301 - Toxic if swallowed[1][2]

Precautionary Statements: P264, P270, P301 + P310, P405, P501[1][2]

Due to its acute oral toxicity, all handling and disposal procedures must be conducted with

appropriate personal protective equipment (PPE), including a lab coat, safety goggles, and

chemical-resistant gloves. If handling BAZ2-ICR in a DMSO solution, butyl gloves are

recommended, as DMSO can facilitate skin absorption.[6]
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Disposal Workflow
The following diagram outlines the decision-making process and procedural flow for the safe

disposal of BAZ2-ICR and associated materials.

BAZ2-ICR Disposal Workflow

Waste Identification

Waste Segregation & Collection

Storage & Disposal

Identify Waste Type

Unused/Expired BAZ2-ICR Powder BAZ2-ICR in Solution (e.g., DMSO) Contaminated Labware
(Gloves, Tips, Containers, etc.)

Collect in a dedicated, sealed, and
properly labeled hazardous waste container.

Collect in a dedicated, sealed, and
properly labeled hazardous liquid waste container.

Collect in a dedicated, sealed, and
properly labeled solid hazardous waste container.

Store waste in a designated Satellite
Accumulation Area away from incompatible materials.

Arrange for pickup by your institution's
Environmental Health & Safety (EHS) department

or a licensed hazardous waste contractor.

DO NOT dispose down the drain.
DO NOT dispose in regular trash.
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Caption: Logical workflow for the safe disposal of BAZ2-ICR.

Step-by-Step Disposal Protocol
This protocol provides detailed steps for the disposal of all waste streams containing BAZ2-
ICR. The guiding principle is that all materials that have come into contact with BAZ2-ICR must

be treated as hazardous chemical waste.

1. Waste Segregation at the Source:

Solid Waste:

This includes unused or expired BAZ2-ICR powder, as well as disposable materials

contaminated with the powder (e.g., weigh boats, spatulas, contaminated paper towels).

Carefully place these materials into a designated, robust, and sealable hazardous waste

container. The container must be clearly labeled as "Hazardous Waste - Acutely Toxic" and

list "BAZ2-ICR" as a constituent.

Liquid Waste:

This includes any solutions containing BAZ2-ICR, such as stock solutions in DMSO.

Collect all liquid waste in a dedicated, leak-proof, and chemically compatible hazardous

waste container (e.g., a designated solvent waste bottle).

The container must be clearly labeled as "Hazardous Waste - Acutely Toxic, Flammable"

(if the solvent is flammable) and list all chemical constituents, including "BAZ2-ICR" and

the solvent(s).

Contaminated Labware:

Disposable items such as gloves, pipette tips, and serological pipettes that have come into

contact with BAZ2-ICR (solid or liquid) must be collected as hazardous solid waste.[7]

The original, now empty, BAZ2-ICR container must also be disposed of as hazardous

waste and should not be rinsed or reused.[7][8]
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Place these items in a separate, clearly labeled hazardous waste bag or container.

2. Waste Container Labeling and Storage:

All waste containers must be labeled with a hazardous waste tag immediately upon starting

waste accumulation. The label must include the full chemical name ("BAZ2-ICR") and a clear

indication of its toxic hazard.[7][9]

Keep all waste containers securely sealed when not actively adding waste.[10]

Store the sealed waste containers in a designated and secure Satellite Accumulation Area

within the laboratory, away from incompatible materials.[10]

3. Final Disposal Procedure:

Do not, under any circumstances, dispose of BAZ2-ICR powder, solutions, or contaminated

materials in the regular trash or pour them down the sink.[2][9][10]

Contact your institution's Environmental Health & Safety (EHS) department or a licensed

hazardous-waste disposal contractor to arrange for the collection and proper disposal of the

waste containers.[4][9]

Follow all institutional and local regulations for hazardous waste pickup and disposal. The

precautionary statement P501 mandates that disposal must be in accordance with all

applicable regulations.[5]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. greenfield.com [greenfield.com]

2. depts.washington.edu [depts.washington.edu]

3. DMSO disposal: – Natur Total nutritional supplement [naturtotalshop.com]

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 6 Tech Support

https://www.benchchem.com/product/b15571862?utm_src=pdf-body
https://www.bu.edu/research/forms-policies/acutely-toxic-p-listed-hazardous-chemical-waste-guidance/
https://www.ehs.washington.edu/system/files/resources/acutelytoxics.docx
https://ehrs.upenn.edu/sites/default/files/2018-02/wastemanual2017final.pdf
https://ehrs.upenn.edu/sites/default/files/2018-02/wastemanual2017final.pdf
https://www.benchchem.com/product/b15571862?utm_src=pdf-body
https://depts.washington.edu/rubelab/Lab_Information/Lab_Safety/SOPs/chemical%20SOPs/dimethyl%20sulfoxide_SOP.pdf
https://www.ehs.washington.edu/system/files/resources/acutelytoxics.docx
https://ehrs.upenn.edu/sites/default/files/2018-02/wastemanual2017final.pdf
https://www.hse.gov.uk/pesticides/applicant-guide/clp/precautionary-statement-501.htm
https://www.ehs.washington.edu/system/files/resources/acutelytoxics.docx
https://sphera.com/resources/blog/p-statements-theyre-precautionary-and-perplexing/
https://www.benchchem.com/product/b15571862?utm_src=pdf-custom-synthesis
https://greenfield.com/wp-content/uploads/2018/11/Dimethyl-Sulfoxide-DMSO.pdf
https://depts.washington.edu/rubelab/Lab_Information/Lab_Safety/SOPs/chemical%20SOPs/dimethyl%20sulfoxide_SOP.pdf
https://naturtotalshop.com/en/dmso-entsorgung/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15571862?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


4. hse.gov.uk [hse.gov.uk]

5. sphera.com [sphera.com]

6. uwaterloo.ca [uwaterloo.ca]

7. Acutely Toxic ‘P-listed’ Hazardous Chemical Waste Guidance | Office of Research [bu.edu]

8. SOP: Acutely Toxic Chemicals | PennEHRS [ehrs.upenn.edu]

9. ehs.washington.edu [ehs.washington.edu]

10. ehrs.upenn.edu [ehrs.upenn.edu]

To cite this document: BenchChem. [Safe Disposal of BAZ2-ICR: A Procedural Guide].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15571862#baz2-icr-proper-disposal-procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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